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Compound of Interest

Compound Name:
3,4-(2,2-

Dimethylpropylenedioxy)thiophene

Cat. No.: B1352945 Get Quote

This technical guide provides a comprehensive overview of the chemical compound 3,4-(2,2-
Dimethylpropylenedioxy)thiophene, also known as ProDOT-Me₂. It is intended for

researchers, scientists, and professionals in drug development and materials science. This

document details its chemical structure, synthesis, physicochemical properties, and

applications, with a focus on its role in polymer chemistry and potential, though less explored,

relevance in medicinal chemistry.

Core Chemical Structure and Properties
3,4-(2,2-Dimethylpropylenedioxy)thiophene is a heterocyclic compound featuring a

thiophene ring fused with a seven-membered dioxepine ring.[1] This structural modification,

specifically the presence of the bulky 2,2-dimethylpropylene group, significantly influences the

properties of its corresponding polymer, leading to lower oxidation potentials and enhanced

stability compared to unsubstituted polythiophene.[1]

Physicochemical Data
A summary of the key physicochemical properties of 3,4-(2,2-
Dimethylpropylenedioxy)thiophene is presented in Table 1.
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Property Value Reference

IUPAC Name

3,3-dimethyl-2,4-

dihydrothieno[3,4-b][1]

[2]dioxepine

[3]

Synonyms

ProDOT-Me₂, 3,4-Dihydro-3,3-

dimethyl-2H-thieno[3,4-b][1]

[2]dioxepine

[3]

CAS Number 255901-50-9 [3]

Molecular Formula C₉H₁₂O₂S [3]

Molecular Weight 184.26 g/mol [3]

Melting Point 41-46 °C [4]

Flash Point 98.3 °C (208.9 °F) [4]

Form Solid [4]

Spectroscopic Data
The structural characterization of 3,4-(2,2-Dimethylpropylenedioxy)thiophene is typically

performed using various spectroscopic techniques. While a complete, unified dataset is not

available in a single source, the following table compiles expected and reported spectroscopic

characteristics.
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Technique Data

¹H NMR
Expected signals for methyl protons, methylene

protons, and thiophene ring protons.

¹³C NMR

Expected signals for methyl carbons, methylene

carbons, quaternary carbon, and thiophene ring

carbons.

FT-IR

Characteristic peaks for C-H, C-O, and C-S

stretching and bending vibrations. The FTIR

spectrum of the corresponding polymer,

PProDOT-Me₂, has been reported.[5]

UV-Vis

The polymer (PProDOT-Me₂) exhibits

electrochromic properties with absorption

maxima that change with the applied potential.

[6]

Synthesis and Polymerization
Synthesis of 3,4-(2,2-Dimethylpropylenedioxy)thiophene
The primary synthetic route to 3,4-(2,2-Dimethylpropylenedioxy)thiophene is through a

trans-etherification reaction.[1]

Experimental Protocol: Trans-etherification

Reactants: 3,4-dimethoxythiophene and 2,2-dimethylpropane-1,3-diol.[1]

Catalyst: p-Toluenesulfonic acid.[7]

Solvent: Toluene.[1][7]

Procedure: The reactants are refluxed in toluene in the presence of the acid catalyst. The

reaction involves the substitution of the two methoxy groups on the thiophene ring with the

2,2-dimethylpropylenedioxy group from the diol.[1] This forms the fused seven-membered

dioxepine ring structure.[1]
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Reactants

Reaction Conditions

3,4-dimethoxythiophene

Trans-etherification

2,2-dimethylpropane-1,3-diol

p-Toluenesulfonic acid (catalyst)

Toluene (solvent)

Reflux 3,4-(2,2-Dimethylpropylenedioxy)thiophene
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Caption: Synthesis of 3,4-(2,2-Dimethylpropylenedioxy)thiophene.

Polymerization
3,4-(2,2-Dimethylpropylenedioxy)thiophene is the monomer for the conducting polymer

poly(3,4-(2,2-dimethylpropylenedioxy)thiophene) (PProDOT-Me₂). The polymerization is

typically achieved through oxidative methods.[1]

Experimental Protocol: Electropolymerization

Monomer Solution: 0.01 M 3,4-(2,2-Dimethylpropylenedioxy)thiophene in an acetonitrile

solution containing a supporting electrolyte such as 0.1 M lithium perchlorate (LiClO₄).[8][9]
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Electrochemical Cell: A standard three-electrode system is used, with an indium tin oxide

(ITO) coated glass as the working electrode, a platinum wire as the counter electrode, and a

silver wire as the reference electrode.[8][9]

Technique: The polymer film is grown on the working electrode using cyclic voltammetry or

potentiostatic methods.[6][9]

Applications in Materials Science
The primary application of 3,4-(2,2-Dimethylpropylenedioxy)thiophene is as a monomer for

the synthesis of PProDOT-Me₂, a conducting polymer with significant potential in

electrochromic devices.[1][7]

Electrochromic Properties of PProDOT-Me₂
PProDOT-Me₂ exhibits promising electrochromic performance, characterized by rapid switching

speeds and good color contrast.[6][7] Electrochromic windows based on PProDOT-Me₂ have

demonstrated switching speeds for coloring and bleaching of approximately 0.7 seconds.[6][7]

The polymer can achieve a high optical modulation of 75.7% and can endure over 10,000

switching cycles.[7] The material can display three distinct color states: transparent, blue, and

opaque, depending on the applied voltage.[7]

Electrochemical Data of PProDOT-Me₂
The electrochemical properties of PProDOT-Me₂ films are crucial for their application in

electrochromic devices.
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Property Description Reference

Redox Activity
The polymer exhibits reversible

p-doping/dedoping processes.
[8]

Stability

The stability of PProDOT-Me₂

films has been investigated

over 10,000 cycles, with

studies focusing on the

deterioration mechanisms.[10]

Ionic Conductivity

The electrochemical

impedance spectrum indicates

diffusion limitation during the

charge/discharge process.[6]

Relevance in Drug Development
While 3,4-(2,2-Dimethylpropylenedioxy)thiophene itself is not a known therapeutic agent,

the thiophene scaffold is a "privileged pharmacophore" in medicinal chemistry due to its

presence in a wide range of biologically active compounds.[2][4] Thiophene derivatives have

been developed as anti-inflammatory, antimicrobial, anticancer, and antipsychotic agents,

among others.[2][11]

Thiophene-Containing Drugs and Their Mechanisms
The biological activity of thiophene-containing drugs is diverse. For instance, several anti-

inflammatory drugs containing a thiophene moiety act by inhibiting cyclooxygenase (COX)

enzymes.[2][12]
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Caption: Inhibition of the COX pathway by thiophene-based NSAIDs.

Experimental Workflow for Evaluating Biological Activity

The evaluation of a thiophene derivative for potential therapeutic use typically follows a

standard drug discovery workflow.

Synthesis of
Thiophene Derivative

In Vitro Screening
(e.g., Enzyme Assays) Cell-Based Assays

In Vitro ADMET
(Absorption, Distribution,

Metabolism, Excretion, Toxicity)

In Vivo Studies
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Caption: Drug discovery workflow for a thiophene derivative.
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Conclusion
3,4-(2,2-Dimethylpropylenedioxy)thiophene is a key monomer in the field of conducting

polymers, with its polymer, PProDOT-Me₂, demonstrating excellent properties for

electrochromic applications. While the direct application of this specific molecule in drug

development has not been reported, its thiophene core is a well-established and important

scaffold in medicinal chemistry. Further research into the biological activities of derivatives of

3,4-(2,2-Dimethylpropylenedioxy)thiophene could potentially open new avenues for its

application beyond materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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